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Compound of Interest

Compound Name: Furowanin A

Cat. No.: B157613

Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) with detailed disposal
procedures for Furowanin A is not publicly available. Therefore, this guidance is based on
general best practices for the disposal of research-grade chemical compounds with unknown
toxicity and environmental impact. It is imperative to handle Furowanin A with caution,
assuming it may be hazardous, and to adhere to all local, state, and federal regulations
regarding chemical waste disposal.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, ensure you are wearing appropriate Personal
Protective Equipment (PPE), including:

o Eye Protection: Chemical safety goggles or a face shield.
e Hand Protection: Chemical-resistant gloves (e.g., nitrile).
» Body Protection: A laboratory coat.

Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
any dust or aerosols.

Step-by-Step Disposal Procedures

Step 1: Identification and Classification
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e Labeling: Ensure the waste container holding Furowanin A is clearly and accurately labeled
with its chemical name and any known hazard information.

» Waste Profile: Classify Furowanin A as a "research chemical of unknown toxicity." This
classification mandates that it be handled as hazardous waste.

Step 2: Segregation and Storage

o Separate Waste Stream: Do not mix Furowanin A waste with other chemical waste streams
unless compatibility is confirmed. It should be collected in a dedicated, sealed, and properly
labeled hazardous waste container.

o Storage: Store the waste container in a designated, secure hazardous waste accumulation
area, away from incompatible materials.

Step 3: Preparing for Disposal

« Container Integrity: Use a container that is in good condition and compatible with the
chemical. Ensure the lid is securely fastened to prevent leaks or spills.

o Documentation: Complete all necessary hazardous waste disposal paperwork as required by
your institution's Environmental Health and Safety (EHS) office.

Step 4: Disposal

o Contact EHS: Arrange for the pickup and disposal of the Furowanin A waste through your
institution's EHS department or a licensed hazardous waste disposal contractor.

» Professional Disposal: Do not attempt to dispose of Furowanin A down the drain or in
regular trash. It must be disposed of through a certified hazardous waste management
facility, likely via incineration or in a secure chemical landfill, as determined by the disposal
facility.

Chemical and Physical Properties of Furowanin A
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Property Value

CAS Number 911004-72-3

Molecular Formula C25H2607

Molecular Weight 438.5 g/mol

Appearance Not specified (likely a solid)
Solubility Not specified

Toxicity Data Not available
Environmental Hazards Not available

Furowanin A Disposal Workflow
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Click to download full resolution via product page
Caption: Workflow for the proper disposal of Furowanin A.

 To cite this document: BenchChem. [Proper Disposal of Furowanin A: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157613#furowanin-a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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